Cas no 99840-61-6 (Benzoic acid, butylidenehydrazide)
99840-61-6 structure
Product Name:Benzoic acid, butylidenehydrazide
CAS No:99840-61-6
MF:C11H14N2O
MW:190.241662502289
CID:750026
Update Time:2024-01-31
Benzoic acid, butylidenehydrazide Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, butylidenehydrazide
- Benzoic acid, 2-butylidenehydrazide
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- Inchi: 1S/C11H14N2O/c1-2-3-9-12-13-11(14)10-7-5-4-6-8-10/h4-9H,2-3H2,1H3,(H,13,14)
- InChI Key: YPAQTLZWGSCWFM-UHFFFAOYSA-N
- SMILES: C(NN=CCCC)(=O)C1=CC=CC=C1
Computed Properties
- Exact Mass: 190.111
- Monoisotopic Mass: 190.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.7
- Topological Polar Surface Area: 41.5A^2
Experimental Properties
- Density: 1.01±0.1 g/cm3(Predicted)
- pka: 12.87±0.46(Predicted)
Benzoic acid, butylidenehydrazide Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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